Cas no 1152558-80-9 (3-acetyl-4-bromobenzene-1-sulfonyl chloride)

3-Acetyl-4-bromobenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. The presence of both acetyl and bromo substituents on the benzene ring enhances its reactivity, allowing for selective functionalization in multi-step synthetic routes. The sulfonyl chloride group serves as a key intermediate for introducing sulfonyl functionalities into target molecules, making it valuable in pharmaceutical and agrochemical applications. Its well-defined structure and high purity ensure consistent performance in coupling reactions. The bromo substituent further enables cross-coupling reactions, expanding its utility in complex molecule construction. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
3-acetyl-4-bromobenzene-1-sulfonyl chloride structure
1152558-80-9 structure
Product Name:3-acetyl-4-bromobenzene-1-sulfonyl chloride
CAS No:1152558-80-9
MF:C8H6BrClO3S
MW:297.553439617157
CID:4572877
PubChem ID:43118900
Update Time:2025-10-30

3-acetyl-4-bromobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-acetyl-4-bromobenzene-1-sulfonyl chloride
    • Benzenesulfonyl chloride, 3-acetyl-4-bromo-
    • Inchi: 1S/C8H6BrClO3S/c1-5(11)7-4-6(14(10,12)13)2-3-8(7)9/h2-4H,1H3
    • InChI Key: PTJDETLJONCUDL-UHFFFAOYSA-N
    • SMILES: C1(S(Cl)(=O)=O)=CC=C(Br)C(C(C)=O)=C1

Computed Properties

  • Exact Mass: 295.891
  • Monoisotopic Mass: 295.891
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6A^2

3-acetyl-4-bromobenzene-1-sulfonyl chloride Pricemore >>

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Additional information on 3-acetyl-4-bromobenzene-1-sulfonyl chloride

Recent Advances in the Application of 3-Acetyl-4-Bromobenzene-1-Sulfonyl Chloride (CAS: 1152558-80-9) in Chemical Biology and Pharmaceutical Research

3-Acetyl-4-bromobenzene-1-sulfonyl chloride (CAS: 1152558-80-9) has emerged as a versatile intermediate in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of sulfonamide-based therapeutics. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications in drug discovery, chemical probes, and material science.

One of the most significant applications of 3-acetyl-4-bromobenzene-1-sulfonyl chloride is in the synthesis of sulfonamide derivatives, which are widely used in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, a key enzyme family involved in various pathological conditions. The study reported that derivatives synthesized from this intermediate exhibited potent inhibitory activity with improved selectivity profiles, paving the way for new therapeutic agents.

In addition to its role in drug discovery, 3-acetyl-4-bromobenzene-1-sulfonyl chloride has been employed in the development of chemical probes for studying protein-protein interactions. A recent ACS Chemical Biology publication detailed its use in the design of sulfonyl fluoride-based covalent inhibitors, which selectively modify cysteine residues in target proteins. This approach has enabled researchers to investigate previously undruggable targets, offering new insights into disease mechanisms and potential therapeutic interventions.

Material science has also benefited from the unique properties of this compound. A 2024 study in Advanced Materials explored its incorporation into polymer matrices to create sulfonated materials with enhanced conductivity and stability. These materials show promise for applications in energy storage devices and biomedical sensors, further expanding the compound's utility beyond traditional pharmaceutical applications.

Despite these advancements, challenges remain in optimizing the synthetic routes and scalability of 3-acetyl-4-bromobenzene-1-sulfonyl chloride. Recent efforts have focused on developing greener and more efficient methodologies, as highlighted in a Green Chemistry review. These innovations aim to reduce environmental impact while maintaining high yields and purity, addressing critical concerns in industrial-scale production.

In conclusion, 3-acetyl-4-bromobenzene-1-sulfonyl chloride (CAS: 1152558-80-9) continues to play a pivotal role in advancing research across multiple disciplines. Its applications in drug discovery, chemical biology, and material science underscore its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms and expand its utility, solidifying its position as a valuable tool in scientific exploration.

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